Cas no 200509-41-7 ((R)-Quizalofop-tefuryl)

(R)-Quizalofop-tefuryl is a chiral herbicide belonging to the aryloxyphenoxypropionate class, specifically designed for post-emergence control of grass weeds in broadleaf crops. Its (R)-enantiomer exhibits superior herbicidal activity compared to racemic mixtures, ensuring targeted efficacy at lower application rates. The compound inhibits acetyl-CoA carboxylase (ACCase), disrupting fatty acid synthesis in susceptible weeds. Key advantages include high selectivity, rapid absorption, and translocation within plants, leading to effective weed control with minimal crop impact. Its tefuryl ester formulation enhances stability and bioavailability, improving field performance. (R)-Quizalofop-tefuryl is particularly valued in integrated weed management systems for its efficiency and reduced environmental load.
(R)-Quizalofop-tefuryl structure
(R)-Quizalofop-tefuryl structure
Product Name:(R)-Quizalofop-tefuryl
CAS No:200509-41-7
MF:C22H21ClN2O5
MW:428.865545034409
CID:908917
PubChem ID:24860642
Update Time:2025-05-24

(R)-Quizalofop-tefuryl Chemical and Physical Properties

Names and Identifiers

    • Quizalofop-p-tefuryl solution
    • (+/-)-tetrahydrofurfuryl R-2-[4-(6-chloroquinoxalin-2-yloxy)phenoxy]propionate
    • Pantera
    • Quizalofop-P-tefuryl [ISO]
    • oxolan-2-ylmethyl (2R)-2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoate
    • Propanoic acid, 2-(4-((6-chloro-2-quinoxalinyl)oxy)phenoxy)-, (tetrahydro-2-furanyl)methyl ester, (2R)-
    • (RS)-tetrahydrofurfuryl (R)-2-[4-(6-chloroquinoxalin-2-yloxy)phenoxy]propionate
    • (2R)-(tetrahydrofuran-2-yl)methyl 2-(4-(6-chloroquinoxalin-2-yloxy)phenoxy)propanoate
    • [(2Xi)-
    • (RS)-tetrahydrofurfuryl (R)-2-(4-(6-chloroquinoxalin-2-yloxy)phenoxy)propionate
    • UA24582590
    • ((2Xi)-tetrahydrofuran-2-yl)methyl (2R)-2-(4-((6-chloroquinoxalin-2-yl)oxy)phenoxy)propanoate
    • ((2Xi)-tetrahydrofuran-2-yl)methyl (2R)-2-(4-((6-chloroquinoxalin-2-yl)oxy)phenoxy)propionate
    • Propanoic acid, 2-(4-((6-chloro-2-quinoxalinyl)oxy)phenoxy)-, (+-)-tetrahydrofurfuryl ester
    • [(2Xi)-tetrahydrofuran-2-yl]methyl (2R)-2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propionate
    • ((2Xi)-oxolan-2-yl)methyl (2R)-2-(4-((6-chloroquinoxalin-2-yl)oxy)phenoxy)propanoate
    • CHEBI:81944
    • NIOSH/UA2458259
    • (R)-Quizalofop-tefuryl
    • C-4874
    • Quizalofop-P-tefuryl 10 microg/mL in Acetonitrile
    • (2R)-(Tetrahydrofuran-2-yl)methyl 2-(4-((6-chloroquinoxalin-2-yl)oxy)phenoxy)propanoate
    • Quizalofop P tefuryl
    • DTXSID101331653
    • 200509-41-7
    • BBKDWPHJZANJGB-IKJXHCRLSA-N
    • EC 414-200-4
    • DTXSID3058290
    • (tetrahydro-2-furanyl)methyl (2R)-2-[4-[(6-chloro-2-quinoxalinyl)oxy]phenoxy]propanoate
    • (+-) tetrahydrofurfuryl (R)-2-(4-(6-chloroquinoxalin-2-yloxy)phenyloxy)propionate
    • [(2Xi)-oxolan-2-yl]methyl (2R)-2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propanoate
    • [(2Xi)-tetrahydrofuran-2-yl]methyl (2R)-2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propanoate
    • UBI-C-4874
    • NS00004183
    • CV677O0SU1
    • UNII-CV677O0SU1
    • UBI-C 4874
    • C 4874; Pantera; Pantera 45EC; Quizalofop P tefuryl; Quizalofop-P-tefuryl; UBI-C 4874
    • UNII-EB75I82DU0
    • (2R)-Quizalofop-p-tefuryl
    • DTXCID2032009
    • SCHEMBL1249742
    • (tetrahydro-2-furanyl)methyl (2R)-2-(4-((6-chloro-2-quinoxalinyl)oxy)phenoxy)propanoate
    • (+-)-Tetrahydrofurfuryl 2-(4-((6-chloro-2-quinoxalinyl)oxy)phenoxy)propanoate
    • Inchi: 1S/C22H21ClN2O5/c1-14(22(26)28-13-18-3-2-10-27-18)29-16-5-7-17(8-6-16)30-21-12-24-20-11-15(23)4-9-19(20)25-21/h4-9,11-12,14,18H,2-3,10,13H2,1H3/t14-,18?/m1/s1
    • InChI Key: BBKDWPHJZANJGB-IKJXHCRLSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=C(N=2)OC1C=CC(=CC=1)O[C@H](C)C(=O)OCC1CCCO1

Computed Properties

  • Exact Mass: 428.1138995g/mol
  • Monoisotopic Mass: 428.1138995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 79.8

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 53 - 56oC
  • Boiling Point: 579.6±50.0 °C at 760 mmHg
  • Flash Point: Fahrenheit: 35.6 ° f
    Celsius: 2 ° c
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • Color/Form: 100 ng/μL in acetonitrile
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

(R)-Quizalofop-tefuryl Security Information

(R)-Quizalofop-tefuryl Pricemore >>

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Additional information on (R)-Quizalofop-tefuryl

Comprehensive Overview of (R)-Quizalofop-Tefuryl (CAS No. 200509-41-7)

(R)-Quizalofop-Tefuryl is a highly specialized compound with the CAS registry number 200509-41-7, known for its significant role in modern agricultural practices. This compound belongs to the class of herbicides, specifically targeting grass weeds in various cropping systems. Its unique chemical structure and mode of action make it a valuable tool in weed management, ensuring crop productivity and sustainability.

The chemical structure of (R)-Quizalofop-Tefuryl is characterized by its acyloxyphenyl group and tefuryl substituent, which contribute to its herbicidal activity. Recent studies have highlighted its ability to inhibit the enzyme acetyl-CoA carboxylase (ACCase), a critical component in the fatty acid biosynthesis pathway of plants. This inhibition disrupts cellular membrane formation, leading to the death of target weeds while sparing crops that are tolerant to this compound.

In terms of application, (R)-Quizalofop-Tefuryl is widely used in rice fields and other cereal crops due to its selective activity against grass weeds. Its efficacy has been validated in numerous field trials, demonstrating high efficiency against species such as Echinochloa crus-galli and Leptochloa chinensis. Recent advancements in formulation technology have further enhanced its performance, ensuring optimal distribution and reduced environmental impact.

The environmental impact of (R)-Quizalofop-Tefuryl has been a focal point of recent research. Studies indicate that it has a relatively low persistence in soil, with rapid degradation under aerobic conditions. Its mobility in soil is limited, reducing the risk of leaching into groundwater. However, careful application is recommended to minimize potential risks to non-target organisms, particularly aquatic life. Regulatory bodies have recognized its safety profile, granting approvals for use in multiple countries under specific guidelines.

Safety assessments have also been conducted to evaluate the potential health risks associated with (R)-Quizalofop-Tefuryl. Acute and chronic toxicity studies suggest that it poses minimal risks to humans when used according to recommended practices. Occupational exposure studies have further confirmed its safety for agricultural workers, provided appropriate protective measures are taken.

The future outlook for (R)-Quizalofop-Tefuryl is promising, driven by ongoing research into its compatibility with integrated pest management (IPM) strategies. Scientists are exploring combinations with other herbicides to enhance efficacy and reduce resistance development in weeds. Additionally, advancements in biotechnology may lead to the development of crops with enhanced tolerance to this compound, further expanding its utility in sustainable agriculture.

In conclusion, (R)-Quizalofop-Tefuryl (CAS No. 200509-41-7) stands as a testament to the progress in agricultural chemistry, offering an effective solution for weed control while maintaining environmental and human safety. Its continued use and development will play a crucial role in addressing the challenges of global food production in the face of evolving weed resistance and changing climatic conditions.

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